Cas no 51855-49-3 (5-methyl tetrazole)

• Product Name: 5-methyl tetrazole
• CAS No: 51855-49-3
• MF: C₂H₄N₄
• MW: 84.0799589157104
• CID: 935991
• PubChem ID: 138107
• Update Time: 2025-04-19

5-methyl tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl tetrazole
• 1H-Tetrazole, 5-methyl-
• 5-methyl-1H-1,2,3,4-tetraazole
• 5-Methyl-1H-tetrazole
• 5-methyl-2H-1,2,3,4-tetrazole
• 5-Methyl-IH-tetrazole
• 5-METHYL-1H-1,2,3,4-TETRAZOLE
• 5-Methyl-1H-1,2,3,4-tertazole
• Tetrazole, 5-methyl-
• MFCD00129971
• M 5T
• NSC 11136
• 51855-49-3
• 5-methyl-2H-tetrazole
• NSC-11136
• GS-3021
• 2H-Tetrazole, 5-methyl-
• 5-Methyltetrazole
• 5-methyl-1,2,3,4-tetrazole
• G22VBQ3QPY
• UNII-G22VBQ3QPY
• 5-methyl-1h tetrazole
• InChI=1/C2H4N4/c1-2-3-5-6-4-2/h1H3,(H,3,4,5,6)
• CHEMBL477368
• SY031544
• XZGLNCKSNVGDNX-UHFFFAOYSA-
• DB-025317
• NS00030844
• F0001-1152
• STK523132
• A825278
• 4076-36-2
• NSC11136
• 5-Methyl-1H-tetraazole #
• BCP22228
• EN300-104530
• XJM
• AKOS000263048
• J-517733
• 5-Methyl-1H-Tertazole
• 5-Methyl-1H-tetrazole, 97%
• DTXSID0074710
• Methyltetrazole
• AKOS005174188

• Inchi： 1S/C2H4N4/c1-2-3-5-6-4-2/h1H3,(H,3,4,5,6)
• InChI Key： XZGLNCKSNVGDNX-UHFFFAOYSA-N
• SMILES： N1=C(C)N=NN1

Computed Properties

• Exact Mass: 84.043596145g/mol
• Monoisotopic Mass: 84.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.5Ų